Cas no 2248412-52-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4,5-dimethoxybenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4,5-dimethoxybenzoate
• CAS No: 2248412-52-2
• MF: C₁₇H₁₂ClNO₆
• MW: 361.733283996582
• CID: 6083811
• PubChem ID: 165727041
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4,5-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2248412-52-2
• EN300-6517467
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4,5-dimethoxybenzoate

• Inchi： 1S/C17H12ClNO6/c1-23-13-8-9(7-12(18)14(13)24-2)17(22)25-19-15(20)10-5-3-4-6-11(10)16(19)21/h3-8H,1-2H3
• InChI Key： RNWSIHNSOUZCPA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC(=C1OC)OC

Computed Properties

• Exact Mass: 361.0353148g/mol
• Monoisotopic Mass: 361.0353148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 82.1Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4,5-dimethoxybenzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4,5-dimethoxybenzoate (CAS No. 2248412-52-2)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4,5-dimethoxybenzoate (CAS No. 2248412-52-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining an isoindole-1,3-dione core with a chloro-dimethoxybenzoate moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for high-purity chemical intermediates like 2248412-52-2 has surged, driven by advancements in precision medicine and green chemistry. This compound’s chloro and dimethoxy functional groups contribute to its reactivity, enabling its use in cross-coupling reactions and other synthetic transformations. Its isoindole-1,3-dione scaffold is also a key feature in designing small-molecule inhibitors, a hot topic in oncology and neurodegenerative disease research.

From an industrial perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4,5-dimethoxybenzoate is often discussed in the context of scalable synthesis and process optimization. Companies are investing in continuous flow chemistry to produce such compounds more efficiently, reducing waste and energy consumption. This aligns with the growing emphasis on sustainable manufacturing, a trend frequently searched by professionals in the chemical sector.

Analytical characterization of CAS No. 2248412-52-2 typically involves techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with regulatory standards. The compound’s stability under various conditions is another area of interest, as it impacts storage and handling protocols. Researchers often query "solubility of isoindole derivatives" or "thermal stability of chloro-dimethoxybenzoates", reflecting the practical challenges faced in lab settings.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-chloro-4,5-dimethoxybenzoate represents a critical building block in modern organic synthesis. Its multifaceted applications—from drug development to material science—highlight its importance in both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in innovative chemical solutions.